Cas no 1258650-74-6 (6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane)

• Product Name: 6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane
• CAS No: 1258650-74-6
• MF: C₇H₁₀F₃N
• MW: 165.156212329865
• MDL: MFCD17480517
• CID: 5158263
• Update Time: 2026-03-04

6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
• 6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane

• MDL： MFCD17480517
• Inchi： 1S/C7H10F3N/c8-7(9,10)6-1-2-11-4-5(6)3-6/h5,11H,1-4H2
• InChI Key： HBGLOVDOAHTLPT-UHFFFAOYSA-N
• SMILES： FC(C12CCNCC1C2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.5
• Topological Polar Surface Area: 12

Additional information on 6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane

6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane: A Comprehensive Overview

6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane (CAS No: 1258650-74-6) is a highly specialized organic compound with a unique bicyclic structure and a trifluoromethyl substituent. This compound has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure, comprising a bicyclo[4.1.0]heptane framework with a nitrogen atom at the 3-position and a trifluoromethyl group at the 6-position, confers it with distinctive chemical properties and reactivity.

The synthesis of 6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane involves a multi-step process that typically begins with the preparation of intermediates such as aziridines or other nitrogen-containing precursors. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the bicyclic framework, which is critical for achieving the desired stereochemistry and purity. Researchers have explored various methodologies, including ring-closing metathesis and organocatalytic approaches, to optimize the synthesis of this compound.

One of the most promising applications of 6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane lies in its potential as a building block for drug discovery programs targeting complex biological systems. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, making it an attractive substituent in medicinal chemistry. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its role in drug discovery, 6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane has also been investigated for its potential in materials science applications. Its rigid bicyclic structure and fluorinated substituent make it suitable for use in the development of advanced polymers, liquid crystals, and other functional materials. Researchers have reported that incorporating this compound into polymer frameworks can significantly improve mechanical properties and thermal stability.

From a pharmacokinetic standpoint, 6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane has been shown to exhibit favorable absorption and distribution profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests that it could serve as a lead compound for developing drugs with enhanced bioavailability.

Recent breakthroughs in computational chemistry have further elucidated the electronic properties and reactivity of 6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane at the molecular level. Quantum mechanical calculations have provided insights into its bonding interactions, conformational flexibility, and reactivity toward electrophilic or nucleophilic species.

In conclusion, 6-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane (CAS No: 1258650-74-6) represents a versatile platform for exploring novel chemical entities with diverse applications across multiple scientific disciplines.